Cas no 1706452-75-6 (1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester)

• Product Name: 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester
• CAS No: 1706452-75-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5220198
• Update Time: 2025-07-22

1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester

• Inchi： 1S/C11H15NO2/c1-14-11(13)10-7-4-8-12(10)9-5-2-3-6-9/h4,7-9H,2-3,5-6H2,1H3
• InChI Key： SISDPDOFADTWSD-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=CC=C1C(OC)=O

Additional information on 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester

Recent Advances in the Study of 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester (CAS: 1706452-75-6)

The compound 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester (CAS: 1706452-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a cyclopentyl-substituted pyrrole core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel kinase inhibitors and antimicrobial agents, highlighting its importance in pharmaceutical research.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester as a key building block in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that modifications to the ester moiety could significantly enhance binding affinity and selectivity, paving the way for new treatments for myeloproliferative disorders. The study also provided insights into the compound's metabolic stability, a critical factor in its pharmacokinetic profile.

In addition to its applications in kinase inhibition, recent research has explored the antimicrobial properties of derivatives of 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester. A 2024 paper in *Bioorganic & Medicinal Chemistry Letters* reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's potential as a scaffold for developing next-generation antibiotics, particularly in light of the growing threat of antimicrobial resistance.

Further investigations into the mechanistic aspects of this compound have revealed its ability to modulate key signaling pathways involved in inflammation and cancer. For instance, a preclinical study published in *European Journal of Medicinal Chemistry* (2024) demonstrated that derivatives of 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester could inhibit NF-κB activation, suggesting potential applications in inflammatory diseases and oncology. These findings underscore the compound's multifaceted pharmacological potential.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives based on this scaffold. Future research directions may include structural optimization through computational modeling and high-throughput screening to identify more potent and safer candidates. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable therapeutics.

In conclusion, 1-Cyclopentyl-1H-pyrrole-2-carboxylic acid methyl ester (CAS: 1706452-75-6) represents a promising chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate and its biological activities make it a valuable focus for ongoing and future research in the chemical biology and pharmaceutical sciences.